2-[5-amino-3-(ethylsulfanyl)-4-(4-methylbenzenesulfonyl)-1H-pyrazol-1-yl]-N-(4-bromophenyl)acetamide

• IUPAC Name: 2-[5-amino-3-ethylsulfanyl-4-(4-methylphenyl)sulfonylpyrazol-1-yl]-N-(4-bromophenyl)acetamide
• InChI: InChI=1S/C20H21BrN4O3S2/c1-3-29-20-18(30(27,28)16-10-4-13(2)5-11-16)19(22)25(24-20)12-17(26)23-15-8-6-14(21)7-9-15/h4-11H,3,12,22H2,1-2H3,(H,23,26)
• InChI Key: PYZBXLRNNDTNAE-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=NN(C(=C1S(=O)(=O)C2=CC=C(C=C2)C)N)CC(=O)NC3=CC=C(C=C3)Br
• Molecular Formula: C20H21BrN4O3S2
• Molecular Weight: 509.4 g/mol
• CAS No.: 1019099-77-4

Description

2-[5-amino-3-(ethylsulfanyl)-4-(4-methylbenzenesulfonyl)-1H-pyrazol-1-yl]-N-(4-bromophenyl)acetamide is a useful research compound. Its molecular formula is C20H21BrN4O3S2 and its molecular weight is 509.44. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Coordination Complexes and Antioxidant Activity

• Pyrazole-acetamide derivatives have been used to synthesize coordination complexes with Co(II) and Cu(II) ions. These complexes demonstrated significant antioxidant activity, highlighting the potential utility of pyrazole-acetamide derivatives in developing antioxidants (Chkirate et al., 2019).

Antitumor Activity

• Novel derivatives containing a pyrazole moiety, like the one in 2-(5-amino-3-(ethylthio)-4-tosyl-1H-pyrazol-1-yl)-N-(4-bromophenyl)acetamide, have been evaluated for antitumor activity. Some of these compounds demonstrated more effectiveness than reference drugs like doxorubicin (Alqasoumi et al., 2009).

Insecticidal Assessment

• Derivatives of pyrazole-acetamide have been assessed for insecticidal properties against the cotton leafworm, Spodoptera littoralis. This highlights their potential use in agricultural pest control (Fadda et al., 2017).

Antibacterial Properties

• Pyrazolo[3,4-b]pyridine-based heterocycles, structurally related to 2-(5-amino-3-(ethylthio)-4-tosyl-1H-pyrazol-1-yl)-N-(4-bromophenyl)acetamide, have shown promising in vitro antibacterial properties. This suggests their potential application in developing new antibacterial agents (Abdel‐Latif et al., 2019).

Antimicrobial Activity

• New thiazole derivatives incorporating a pyrazole moiety have been synthesized and exhibited significant anti-bacterial and anti-fungal activities. This underscores the potential of such compounds in antimicrobial drug development (Saravanan et al., 2010).